Cas no 183668-02-2 (4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline)

• Product Name: 4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline
• CAS No: 183668-02-2
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• MDL: MFCD01624149
• CID: 850623
• PubChem ID: 877648
• Update Time: 2025-06-07

4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-imidazo[2,1-b]thiazol-6-yl-
• 4-IMIDAZO[2,1-B][1,3]THIAZOL-6-YLANILINE
• 4-Imidazo[2,1-b]thiazol-6-yl-phenylamine
• 4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline
• NSC-741790
• BDBM50145781
• 4-(imidazo[2,1-b]thiazol-6-yl)aniline
• J-011769
• BIM-0030357.P001
• F1959-0002
• DTXSID60358115
• CBMicro_030270
• NSC741790
• J-513756
• G29106
• RYXSOPRSCTXCTD-UHFFFAOYSA-N
• CHEMBL3764629
• BB-0842
• Z56821836
• MFCD01624149
• CDS1_004606
• 4-(Imidazo[2,1-b]thiazol-6-yl)phenylamine
• SCHEMBL5773733
• DivK1c_005646
• Oprea1_322828
• EN300-02531
• 4-imidazo[2,1-b][1,3]thiazol-6-ylaniline, AldrichCPR
• 183668-02-2
• AKOS000116046

• MDL： MFCD01624149
• Inchi： 1S/C11H9N3S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-7H,12H2
• InChI Key： RYXSOPRSCTXCTD-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 215.05187
• Monoisotopic Mass: 215.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 43.32